Cas no 2035019-04-4 ((E)-4-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)picolinamide)

• Product Name: (E)-4-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)picolinamide
• CAS No: 2035019-04-4
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 6006179
• PubChem ID: 121017543
• Update Time: 2025-06-15

(E)-4-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)picolinamide Chemical and Physical Properties

Names and Identifiers

• 4-((1-(3-(Thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)picolinamide
• F6476-6386
• AKOS026690372
• 4-[1-[(E)-3-thiophen-2-ylprop-2-enoyl]pyrrolidin-3-yl]oxypyridine-2-carboxamide
• (E)-4-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)picolinamide
• 2035019-04-4
• 4-({1-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]pyrrolidin-3-yl}oxy)pyridine-2-carboxamide

• Inchi： 1S/C17H17N3O3S/c18-17(22)15-10-12(5-7-19-15)23-13-6-8-20(11-13)16(21)4-3-14-2-1-9-24-14/h1-5,7,9-10,13H,6,8,11H2,(H2,18,22)/b4-3+
• InChI Key： GMPQREDMOKCGPJ-ONEGZZNKSA-N
• SMILES： S1C=CC=C1/C=C/C(N1CCC(C1)OC1C=CN=C(C(N)=O)C=1)=O

Computed Properties

• Exact Mass: 343.09906259g/mol
• Monoisotopic Mass: 343.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 114Ų

Additional information on (E)-4-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)picolinamide

Compound Introduction: (E)-4-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)picolinamide and CAS No. 2035019-04-4

The compound with the CAS number 2035019-04-4 and the systematic name (E)-4-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)picolinamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both thiophene and picolinamide moieties suggests a unique combination of pharmacological properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures, such as thiophene derivatives, due to their diverse biological activities. The thiophen-2-yl group in this compound contributes to its potential as an antimicrobial agent, while the pyrrolidin-3-yl moiety enhances its binding affinity to biological targets. These features make it an attractive scaffold for designing drugs with improved efficacy and reduced side effects.

The picolinamide component of the molecule is particularly noteworthy, as picolinamides have been extensively studied for their role in modulating various biological pathways. Research has shown that picolinamides can exhibit anti-inflammatory, antiviral, and anticancer properties. The incorporation of this moiety into the compound under discussion may enhance its therapeutic potential by interacting with specific enzymes or receptors involved in disease processes.

The (E)-configuration of the acryloyl group in the compound's structure is also significant, as it can influence the molecule's conformation and, consequently, its interactions with biological targets. The (E)-isomer is often preferred in drug design due to its favorable pharmacokinetic properties. This configuration may contribute to improved solubility and bioavailability, which are crucial factors for the successful development of new drugs.

Recent studies have highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The compound (E)-4-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)picolinamide exhibits this characteristic by combining several pharmacologically active groups into a single molecule. This approach has shown promise in the development of drugs that can address complex diseases more effectively than single-target agents.

The synthesis of this compound involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic techniques has allowed chemists to optimize the yield and purity of the final product. These advancements in synthetic chemistry have made it possible to produce complex molecules like this one with greater efficiency and precision.

In terms of biological activity, preliminary studies suggest that this compound may exhibit potent effects against various disease states. The combination of its structural features makes it a versatile scaffold for further derivatization and optimization. Researchers are exploring different analogs to enhance its pharmacological properties while maintaining its favorable chemical characteristics.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure may also be useful in other areas, such as agrochemicals and materials science. The versatility of heterocyclic compounds like thiophene derivatives continues to drive innovation across multiple industries.

The regulatory landscape for new drug development is becoming increasingly stringent, necessitating thorough characterization and testing of novel compounds. However, the promising initial results with (E)-4-((1-(3-(thiophen-2-yl)acryloyl)pyrrolidin-3-yl)oxy)picolinamide provide a strong foundation for further investigation. Future studies will focus on elucidating its mechanism of action and evaluating its safety profile in preclinical models.

In conclusion, the compound with CAS number 2035019-04-4 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging health issues facing society today.